Cas no 946786-71-6 (5-Bromo-2-(3-chlorophenoxy)aniline)
946786-71-6 structure
Product Name:5-Bromo-2-(3-chlorophenoxy)aniline
CAS No:946786-71-6
MF:C12H9BrClNO
MW:298.562961339951
CID:2192980
Update Time:2023-08-07
5-Bromo-2-(3-chlorophenoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-(3-chlorophenoxy)benzenamine
- 5-BROMO-2-(3-CHLOROPHENOXY)ANILINE
- 5-Bromo-2-(3-chlorophenoxy)aniline
-
- Inchi: 1S/C12H9BrClNO/c13-8-4-5-12(11(15)6-8)16-10-3-1-2-9(14)7-10/h1-7H,15H2
- InChI Key: ICWMHSIRQZRTEJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)N)OC1C=CC=C(C=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 229
- XLogP3: 4.1
- Topological Polar Surface Area: 35.2
5-Bromo-2-(3-chlorophenoxy)aniline Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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